N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide

• IUPAC Name: N-[2-(furan-2-yl)-2-thiophen-2-ylethyl]-2-(2-oxo-1,3-benzoxazol-3-yl)acetamide
• InChI: InChI=1S/C19H16N2O4S/c22-18(12-21-14-5-1-2-6-16(14)25-19(21)23)20-11-13(15-7-3-9-24-15)17-8-4-10-26-17/h1-10,13H,11-12H2,(H,20,22)
• InChI Key: YVZUIQXOMKXLHU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N(C(=O)O2)CC(=O)NCC(C3=CC=CO3)C4=CC=CS4
• Molecular Formula: C19H16N2O4S
• Molecular Weight: 368.4 g/mol

Description

N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide is a useful research compound. Its molecular formula is C19H16N2O4S and its molecular weight is 368.41. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Aza-Piancatelli Rearrangement : Furan-2-yl(phenyl)methanol derivatives, including compounds related to the specified chemical, undergo aza-Piancatelli rearrangement, leading to the synthesis of benzo[b][1,4]thiazine or oxazine derivatives. This process features high selectivity and yields, with the structure of products established through nOe studies and X-ray crystallography (B. Reddy et al., 2012).

• Oxidative Annulation : The photoinduced oxidative annulation of related furan-2-yl and thiophen-2-yl compounds can lead to polyheterocyclic derivatives. This process involves excited-state intramolecular proton transfer (ESIPT) and allows the synthesis of complex structures without the need for transition metals or oxidants (Jin Zhang et al., 2017).

Applications in Materials Science

• Electrochromic Conducting Polymers : Bis(2-(3,4-ethylenedioxy)thiophene)-based monomers, related to the specified compound, have been synthesized for use in electrochromic conducting polymers. These polymers exhibit low redox switching potentials and high stability in the conducting state, which is significant for applications in materials science (G. Sotzing et al., 1996).

Biological Activities

• Antibacterial, Antiurease, and Antioxidant Activities : Derivatives of furan compounds have demonstrated effective antibacterial, antiurease, and antioxidant activities. This indicates potential applications in the development of new drugs or treatments (B. B. Sokmen et al., 2014).

• Anticancer Activity : Certain 2-cyano-N-(furan-2-ylmethyl)-2-(4-oxo-3-arylthiazolidin-2-ylidene)acetamide derivatives have shown promising anticancer activity, particularly against leukemia cell lines. This highlights the potential of furan derivatives in cancer research and treatment (V. Horishny et al., 2021).

Photovoltaic Applications

• Dye-Sensitized Solar Cells : Phenothiazine derivatives with furan linkers, closely related to the specified compound, have been used in dye-sensitized solar cells. The furan-conjugated linker showed an improvement in solar energy-to-electricity conversion efficiency, suggesting its utility in solar cell technology (Se Hun Kim et al., 2011).